(2E,2'E)-1,1'-(2,5-dimethylpiperazine-1,4-diyl)bis[3-(3-chlorophenyl)prop-2-en-1-one]

• IUPAC Name: (E)-3-(3-chlorophenyl)-1-[4-[(E)-3-(3-chlorophenyl)prop-2-enoyl]-2,5-dimethylpiperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C24H24Cl2N2O2/c1-17-15-28(24(30)12-10-20-6-4-8-22(26)14-20)18(2)16-27(17)23(29)11-9-19-5-3-7-21(25)13-19/h3-14,17-18H,15-16H2,1-2H3/b11-9+,12-10+
• InChI Key: LJADBZZIRPZWRT-WGDLNXRISA-N
• Canonical SMILES: CC1CN(C(CN1C(=O)C=CC2=CC(=CC=C2)Cl)C)C(=O)C=CC3=CC(=CC=C3)Cl
• Isomeric SMILES: CC1N(CC(N(C1)C(=O)/C=C/C2=CC(=CC=C2)Cl)C)C(=O)/C=C/C3=CC(=CC=C3)Cl
• Molecular Formula: C24H24Cl2N2O2
• Molecular Weight: 443.4 g/mol

Description

The compound (2E,2’E)-1,1’-(2,5-dimethylpiperazine-1,4-diyl)bis[3-(3-chlorophenyl)prop-2-en-1-one] is a bis-chalcone derivative. Chalcones are a class of organic compounds with the general structure of an aromatic ketone and an enone. They are known for their diverse biological activities and are used as intermediates in the synthesis of various pharmaceuticals and agrochemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2E,2’E)-1,1’-(2,5-dimethylpiperazine-1,4-diyl)bis[3-(3-chlorophenyl)prop-2-en-1-one] can